Cas no 75365-01-4 (rac Secoisolariciresinol)

• Product Name: rac Secoisolariciresinol
• CAS No: 75365-01-4
• MF: C₂₀H₂₆O₆
• MW: 362.416846752167
• CID: 539664
• PubChem ID: 6336781
• Update Time: 2025-11-02

rac Secoisolariciresinol Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediol, 2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]-,(2R,3R)-rel-
• rac Secoisolariciresinol
• (2S,3S)-2,3-bis[(4-hydroxy-3-methoxyphenyl)methyl]butane-1,4-diol
• rac Secoisolaricires
• CPD-8910
• UNII-1UK6IPG91I
• E87134
• Q27135717
• SCHEMBL20402961
• 1,4-Butanediol, 2,3-bis((4-hydroxy-3-methoxyphenyl)methyl)-, (S-(R*,R*))-
• 75365-01-4
• C20456
• 8S,8'S-secoisolariciresinol
• HY-N8172
• (2S,3S)-2,3-bis[(3-methoxy-4-oxidanyl-phenyl)methyl]butane-1,4-diol
• 1UK6IPG91I
• 1,4-Butanediol, 2,3-bis((4-hydroxy-3-methoxyphenyl)methyl)-, (2S,3S)-
• 145265-02-7
• SS-secoisolariciresinol
• MS-25754
• CHEBI:67247
• Secoisolariciresinol, (+)-
• (+)-secoisolariciresinol
• GNU
• (2S,3S)-2,3-bis(4-hydroxy-3-methoxybenzyl)butane-1,4-diol
• CS-0140253
• DA-59444
• (2R,3R)-rel-2,3-Bis[(4-hydroxy-3-methoxyphenyl)methyl]-1,4-butanediol; (R*,R*)-(+/-)-2,3-Bis[(4-hydroxy-3-methoxyphenyl)methyl]-1,4-butanediol; (R*,R*)-2,3-Bis[(4-hydroxy-3-methoxyphenyl)methyl]-1,4-butanediol;
• (2S,3S)-2,3-bis((4-hydroxy-3-methoxyphenyl)methyl)butane-1,4-diol

• Inchi： 1S/C20H26O6/c1-25-19-9-13(3-5-17(19)23)7-15(11-21)16(12-22)8-14-4-6-18(24)20(10-14)26-2/h3-6,9-10,15-16,21-24H,7-8,11-12H2,1-2H3/t15-,16-/m1/s1
• InChI Key： PUETUDUXMCLALY-HZPDHXFCSA-N
• SMILES： OC[C@@H](CC1C=CC(=C(C=1)OC)O)[C@@H](CO)CC1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 362.17300
• Monoisotopic Mass: 362.17293854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 99.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 124-127°C
• Boiling Point: 609.1±55.0 °C at 760 mmHg
• Flash Point: 322.1±31.5 °C
• Solubility: DMSO (Slightly), Methanol (Slightly)
• PSA: 99.38000
• LogP: 2.11720
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

rac Secoisolariciresinol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator, Under Inert Atmosphere

Additional information on rac Secoisolariciresinol

Exploring rac Secoisolariciresinol (CAS No. 75365-01-4): Properties, Applications, and Health Benefits

rac Secoisolariciresinol (CAS No. 75365-01-4) is a naturally occurring lignan compound found in various plant sources, including flaxseed, sesame seeds, and whole grains. This bioactive phytochemical has gained significant attention in recent years due to its potential health benefits and applications in nutraceutical and pharmaceutical industries. As consumer interest in plant-based compounds and functional foods continues to grow, understanding the properties and applications of rac Secoisolariciresinol becomes increasingly important.

The chemical structure of rac Secoisolariciresinol features a dibenzylbutyrolactone skeleton, which contributes to its unique biological activities. Researchers have identified this compound as a precursor to enterolignans, particularly enterodiol and enterolactone, which are produced by gut microbiota metabolism. These metabolites are believed to be responsible for many of the observed health-promoting effects associated with rac Secoisolariciresinol consumption.

One of the most studied aspects of rac Secoisolariciresinol is its potential role in hormone balance and women's health. The compound exhibits weak estrogenic activity and may help modulate estrogen metabolism, making it a subject of interest for research on menopausal symptoms and hormone-related conditions. Current studies suggest that regular intake of rac Secoisolariciresinol-rich foods may support hormonal equilibrium without the risks associated with stronger estrogenic compounds.

In the field of cardiovascular health, rac Secoisolariciresinol has shown promise as a cardioprotective agent. Research indicates that its metabolites may help maintain healthy cholesterol levels and support vascular function. The compound's antioxidant properties contribute to its ability to protect against oxidative stress, a key factor in cardiovascular aging. These findings align with growing consumer interest in heart-healthy nutrients and natural cardiovascular support options.

The anti-inflammatory potential of rac Secoisolariciresinol represents another area of active investigation. Chronic inflammation is recognized as a contributing factor to numerous age-related conditions, and natural compounds with anti-inflammatory effects are increasingly sought after. Preliminary studies suggest that rac Secoisolariciresinol may help modulate inflammatory pathways, though more clinical research is needed to fully understand its mechanisms and efficacy.

From a nutritional perspective, rac Secoisolariciresinol is considered an important component of a plant-rich diet. Food sources containing this lignan are often recommended as part of balanced nutrition plans. The growing popularity of functional ingredients in food products has led to increased interest in standardized rac Secoisolariciresinol extracts for dietary supplements and fortified foods.

The metabolic fate of rac Secoisolariciresinol in the human body is particularly fascinating to researchers. After ingestion, gut bacteria convert the compound into active metabolites that are more readily absorbed. This highlights the importance of gut microbiome health in maximizing the benefits of rac Secoisolariciresinol, connecting it to the broader topic of microbiome-nutrient interactions that has become a major focus in nutritional science.

In the dietary supplement market, rac Secoisolariciresinol is often included in formulations targeting hormonal support, antioxidant protection, and general wellness. Manufacturers typically standardize products based on lignan content to ensure consistent potency. The compound's stability and bioavailability characteristics make it suitable for various delivery forms, including capsules, tablets, and powdered supplements.

Quality control is crucial when working with rac Secoisolariciresinol products. Analytical methods such as HPLC (High Performance Liquid Chromatography) are commonly employed to verify the purity and concentration of the compound in raw materials and finished products. This ensures that consumers receive products with reliable active ingredient levels, addressing growing concerns about supplement quality and label accuracy in the health products market.

Future research directions for rac Secoisolariciresinol include exploring its potential role in healthy aging, metabolic health, and cellular protection. As scientific understanding of plant lignans deepens, new applications for this compound may emerge in both preventive health and therapeutic contexts. The growing body of evidence supporting the health benefits of rac Secoisolariciresinol suggests it will remain an important subject of nutritional and pharmacological research.

For consumers interested in increasing their intake of rac Secoisolariciresinol, dietary sources remain the most accessible option. Flaxseed, particularly in its ground form, is considered one of the richest natural sources. Other options include sesame seeds, whole grains, and certain berries. The increasing availability of rac Secoisolariciresinol-enriched products provides additional choices for those seeking targeted intake of this beneficial plant compound.

As with any bioactive compound, appropriate dosage and potential interactions should be considered when using rac Secoisolariciresinol supplements. While generally recognized as safe, consulting with healthcare professionals is recommended, especially for individuals with specific health conditions or those taking medications. This precaution aligns with the broader movement toward personalized nutrition and evidence-based supplementation.

The commercial production of rac Secoisolariciresinol involves extraction from natural sources or semi-synthesis from related compounds. Advances in green chemistry techniques have improved the sustainability of these processes, addressing consumer demand for eco-friendly production methods in the nutraceutical industry. Quality suppliers typically provide comprehensive documentation including certificates of analysis to verify the identity and purity of their rac Secoisolariciresinol products.

In conclusion, rac Secoisolariciresinol (CAS No. 75365-01-4) represents an intriguing example of nature's pharmacy, offering multiple potential health benefits through its unique biochemical properties. As research continues to uncover its mechanisms of action and therapeutic potential, this compound is likely to gain even greater recognition in both scientific and consumer circles. Whether obtained through diet or supplementation, rac Secoisolariciresinol offers a natural approach to supporting various aspects of health and wellbeing, making it a valuable subject of ongoing investigation in nutritional science and preventive medicine.